Cas no 21037-73-0 (Hexanal, 2-(ethoxymethylene)-)

• Product Name: Hexanal, 2-(ethoxymethylene)-
• CAS No: 21037-73-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1398023
• PubChem ID: 54055619
• Update Time: 2025-04-20

Hexanal, 2-(ethoxymethylene)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-(ethoxymethylene)-
• 2-(ethoxymethylidene)hexanal
• 21037-73-0
• DTXSID90708705
• SCHEMBL9688501

• Inchi： 1S/C9H16O2/c1-3-5-6-9(7-10)8-11-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： LWAOQPVNHJWAPV-UHFFFAOYSA-N
• SMILES： O(CC)C=C(C=O)CCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3